Cas no 1858045-26-7 (2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl-)

• Product name: 2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl-
• CAS No: 1858045-26-7
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 5275384
• PubChem ID: 165443192

2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl-
• 1858045-26-7
• 2-(aminomethyl)-1-(5-methyl-1,3-thiazol-2-yl)butan-1-ol
• EN300-683666

• Inchi： 1S/C9H16N2OS/c1-3-7(4-10)8(12)9-11-5-6(2)13-9/h5,7-8,12H,3-4,10H2,1-2H3
• InChI Key： FGXIFZIOOUVUJJ-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1C(C(CN)CC)O

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4Ų
• XLogP3: 0.7

Additional information on 2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl-

Compound CAS No. 1858045-26-7: 2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl-

The compound with CAS No. 1858045-26-7, commonly referred to as 2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl-, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the thiazole family, which is a heterocyclic aromatic system containing sulfur and nitrogen atoms. The presence of the thiazole ring in this molecule imparts unique electronic properties and reactivity, making it a subject of interest in both academic and industrial settings.

Thiazole derivatives have been extensively studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The specific structure of 2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl- includes a thiazole ring substituted with a methanol group at position 2 and an α-[1-(aminomethyl)propyl] group at position 5. This substitution pattern not only enhances the molecule's stability but also introduces functional groups that can participate in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving nucleophilic substitutions and coupling reactions. The synthesis of 2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl- has been optimized to achieve high yields and purity, making it accessible for large-scale production and application.

In terms of applications, thiazole-based compounds have shown promise in the development of new drugs targeting various diseases. For instance, studies have demonstrated that 2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl- exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed in the creation of novel therapeutic agents. Additionally, its structural versatility allows for further functionalization, enabling the design of molecules with enhanced bioavailability and efficacy.

The thiazole ring system is also known for its role in materials science, particularly in the development of advanced polymers and coatings. The substitution pattern of 2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl- makes it an ideal candidate for use in such applications due to its ability to form stable cross-links and exhibit resistance to environmental factors such as UV radiation and moisture.

Furthermore, recent research has explored the use of thiazole derivatives in catalysis and green chemistry. The ability of 2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl- to act as a catalyst in organic reactions has opened new avenues for sustainable chemical processes. Its role in facilitating enantioselective reactions has been particularly noteworthy, contributing to the development of chiral compounds with high optical purity.

In conclusion, CAS No. 1858045-26-7, or 2-Thiazolemethanol, α-[1-(aminomethyl)propyl]-5-methyl-, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the field of chemistry is expected to grow further.